Cas no 94975-84-5 (3-Methylquinoline-5-sulfonyl chloride)

3-Methylquinoline-5-sulfonyl chloride structure
94975-84-5 structure
Product Name:3-Methylquinoline-5-sulfonyl chloride
CAS No:94975-84-5
MF:C10H8ClNO2S
MW:241.694020271301
CID:4557706
Update Time:2023-08-10

3-Methylquinoline-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-Methylquinoline-5-sulfonyl chloride
    • 5-Quinolinesulfonyl chloride, 3-methyl-
    • Argatroban Impurity 6
    • Inchi: 1S/C10H8ClNO2S/c1-7-5-8-9(12-6-7)3-2-4-10(8)15(11,13)14/h2-6H,1H3
    • InChI Key: HTAMTFRQJZCNAH-UHFFFAOYSA-N
    • SMILES: ClS(C1=CC=CC2C1=CC(C)=CN=2)(=O)=O

Computed Properties

  • Exact Mass: 240.9964274 g/mol
  • Monoisotopic Mass: 240.9964274 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55.4
  • Molecular Weight: 241.69
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